(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• SMILES: CC1=C(C(=CC=C1)C(CCO)N)C
• InChI: InChI=1S/C11H17NO/c1-8-4-3-5-10(9(8)2)11(12)6-7-13/h3-5,11,13H,6-7,12H2,1-2H3/t11-/m0/s1
• InChIKey: GRABBATVFYPVQL-NSHDSACASA-N

(3S)-3-Amino-3-(2,3-dimethylphenyl)propan-1-ol – Chiral Amino Alcohol Building Block for Asymmetric Synthesis and Analgesic Candidate Development

(3S)-3-Amino-3-(2,3-dimethylphenyl)propan-1-ol (CAS 1201907-22-3) is a chiral γ-amino alcohol with molecular formula C₁₁H₁₇NO and molecular weight 179.26 g/mol . It belongs to the 3-amino-3-arylpropan-1-ol class, characterized by a stereogenic carbon bearing both the primary amine and the 2,3-dimethylphenyl substituent on a propan-1-ol backbone [1]. This structural class is covered by patent US 6,410,790, which discloses 3-amino-3-arylpropan-1-ol compounds as analgesically active substances for treating chronic and neuropathic pain [2]. The (S)-enantiomer configuration at C3 is critical for downstream stereochemical fidelity in both medicinal chemistry and asymmetric catalysis applications.

• [1] Kuujia.com. CAS No. 1201907-22-3 (3-Amino-3-(2,3-dimethylphenyl)propan-1-ol) – Compound Description. View Source
• [2] Sundermann B, Hennies HH, Koegel BY, Buschmann H. US Patent 6,410,790. 3-Amino-3-arylpropan-1-ol compounds, their preparation and use. Assignee: Gruenenthal GmbH. Filed April 7, 2000; issued June 25, 2002. View Source

Why Generic Substitution of (3S)-3-Amino-3-(2,3-dimethylphenyl)propan-1-ol Fails: The Dimethylphenyl Regioisomer Problem

Within the 3-amino-3-arylpropan-1-ol class, the position of methyl substituents on the aromatic ring is not a trivial structural variation – it directly governs lipophilicity, steric environment at the chiral center, and synthetic accessibility. The target compound carries the 2,3-dimethylphenyl substitution pattern (ortho + meta methyl groups), which differs from the pharmacologically established but unsubstituted parent compound, (S)-3-amino-3-phenylpropan-1-ol (CAS 82769-76-4), and from regioisomers such as the 3,4-dimethylphenyl (CAS 1248446-64-1) and 2,5-dimethylphenyl (CAS 1250776-09-0) variants . Bredikhina et al. demonstrated that ortho-methyl substitution in related dimethylphenyl glycerol ethers dramatically reduces enantioselectivity in asymmetric dihydroxylation (down to 34% ee) compared with meta-methyl systems (up to 86% ee), highlighting that the 2,3-dimethyl arrangement presents unique steric challenges during chiral synthesis [1]. These regioisomer-specific differences in physicochemical properties and synthetic behavior mean that procurement by generic aryl substitution pattern alone risks selecting a compound with inappropriate LogP, altered chiral induction behavior, or incompatible synthetic routes for the intended application.

• [1] Bredikhina ZA, Kurenkov AV, Bredikhin AA. Nonracemic Dimethylphenyl Glycerol Ethers in the Synthesis of Physiologically Active Aminopropanols. Russian Journal of Organic Chemistry. 2019;55(6):837-844. DOI: 10.1134/S1070428019060149. View Source

Quantitative Differentiation Evidence for (3S)-3-Amino-3-(2,3-dimethylphenyl)propan-1-ol Versus Closest Analogs

Comparative Lipophilicity: LogP Advantage of 2,3-Dimethylphenyl over Unsubstituted Phenyl Parent

The 2,3-dimethylphenyl substitution confers a significant increase in calculated lipophilicity compared to the unsubstituted phenyl parent compound. The target compound has a computed LogP of 1.68564 , while the parent (S)-3-amino-3-phenylpropan-1-ol has a reported LogP of 0.59 . This represents a ΔLogP of approximately +1.1, corresponding to a roughly 12.6-fold increase in the octanol/water partition coefficient. This difference is driven entirely by the two methyl substituents on the aromatic ring, as the core 3-amino-propan-1-ol scaffold is identical.

Evidence Dimension	Calculated lipophilicity (LogP / XLogP3)
Target Compound Data	LogP = 1.68564
Comparator Or Baseline	(S)-3-Amino-3-phenylpropan-1-ol (CAS 82769-76-4): LogP = 0.59
Quantified Difference	ΔLogP ≈ +1.1 (approximately 12.6-fold higher partition coefficient)
Conditions	Computed LogP values from vendor databases (ChemScene for target; ChemSrc for parent). Both values are predicted, not experimentally measured.

Why This Matters

For medicinal chemistry programs targeting CNS penetration or membrane-associated targets, the ~12.6-fold difference in lipophilicity can determine whether a lead series achieves adequate passive permeability or instead suffers from poor cellular uptake – making the 2,3-dimethylphenyl variant the more suitable starting point for hydrophobic binding pockets.

Regioisomer-Dependent Enantioselectivity: ortho-Methyl Substituents Reduce Chiral Induction Efficiency

Bredikhina et al. (2019) systematically studied six regioisomeric nonracemic dimethylphenyl glycerol ethers in asymmetric dihydroxylation reactions and found that the enantioselectivity strongly depends on the methyl group position: ortho-methyl derivatives achieved enantiomeric excess as low as 34% ee, whereas meta-methylphenyl ethers reached up to 86% ee [1]. The target compound's 2,3-dimethylphenyl group contains one ortho-methyl and one meta-methyl substituent, placing it in an intermediate steric environment. While quantitative ee data for the 2,3-dimethylphenyl-substituted amino alcohol itself is not reported, the class-level inference from closely related dimethylphenyl glycerol ethers indicates that the 2,3-substitution pattern is expected to behave differently from the 3,4- or 3,5-dimethylphenyl regioisomers in asymmetric transformations.

Evidence Dimension	Enantiomeric excess (ee%) in asymmetric dihydroxylation of dimethylphenyl allyl ethers
Target Compound Data	No direct ee data available for the amino alcohol itself; 2,3-dimethylphenyl glycerol ether expected to show intermediate to low ee based on ortho-methyl content.
Comparator Or Baseline	ortho-Methylphenyl ethers: ee down to 34%; meta-methylphenyl ethers: ee up to 86% (Bredikhina et al., 2019)
Quantified Difference	ee range across regioisomers: 34% (ortho) to 86% (meta); 2,3-dimethylphenyl is predicted to fall between these extremes due to mixed ortho/meta character.
Conditions	Asymmetric dihydroxylation of allyl dimethylphenyl ethers using AD-mix reagents; structurally analogous to the target compound class.

Why This Matters

Procurement of the 2,3-dimethylphenyl regioisomer instead of a 3,4- or 3,5-substituted analog may necessitate different asymmetric synthetic strategies – specifically, chiral resolution or chiral auxiliary approaches rather than direct asymmetric catalysis – with direct implications for synthetic route cost and scalability.

• [1] Bredikhina ZA, Kurenkov AV, Bredikhin AA. Nonracemic Dimethylphenyl Glycerol Ethers in the Synthesis of Physiologically Active Aminopropanols. Russian Journal of Organic Chemistry. 2019;55(6):837-844. DOI: 10.1134/S1070428019060149. View Source

Molecular Weight and Topological Polar Surface Area Differentiation from Parent Phenyl Analog

The target compound (MW 179.26) is approximately 28 Da heavier than the unsubstituted parent (S)-3-amino-3-phenylpropan-1-ol (MW 151.21) , yet the topological polar surface area (TPSA) remains identical at 46.25 Ų for both compounds . All dimethylphenyl regioisomers (2,3-; 3,4-; 2,5-) share the same molecular formula (C₁₁H₁₇NO) and thus identical MW and TPSA values . The TPSA value is well below the 60 Ų threshold commonly associated with good oral absorption, and below the 90 Ų threshold for blood-brain barrier penetration.

Evidence Dimension	Molecular weight and topological polar surface area (TPSA)
Target Compound Data	MW = 179.26 g/mol; TPSA = 46.25 Ų
Comparator Or Baseline	(S)-3-Amino-3-phenylpropan-1-ol: MW = 151.21 g/mol, TPSA = 46.25 Ų. 3,4-dimethylphenyl isomer: MW = 179.26 g/mol, TPSA = 46.25 Ų.
Quantified Difference	ΔMW = +28.05 g/mol vs. parent; ΔTPSA = 0 Ų for all analogs; dimethylphenyl isomers are indistinguishable by MW/TPSA alone.
Conditions	Computed molecular properties from vendor databases.

Why This Matters

The higher MW of the dimethylphenyl series versus the parent increases the per-mole cost of raw material procurement, while the identical TPSA across regioisomers means that MW/TPSA data alone cannot differentiate between dimethylphenyl substitution patterns – selection must be based on the specific 2,3-substitution pattern's unique steric and electronic profile.

Patent-Protected Analgesic Pharmacophore: 2,3-Dimethylphenyl Substitution Within Claimed Aryl Scope

US Patent 6,410,790 (Gruenenthal GmbH) claims 3-amino-3-arylpropan-1-ol compounds of formula I where the aryl group (A) is optionally substituted, and the amino substituents R1 and R2 independently denote C₁₋₆ alkyl [1]. The 2,3-dimethylphenyl substitution on the aryl ring at the 3-position falls within the claimed generic scope. The patent specifically targets treatment of chronic and neuropathic pain, providing a defined therapeutic context that distinguishes this compound class from the parent phenyl analog's established use as a dapoxetine (SSRI) intermediate . The patent disclosure provides experimental analgesic activity data for representative compounds, though specific IC₅₀ or ED₅₀ values for the 2,3-dimethylphenyl-substituted compound are not individually reported in the accessible patent text.

Evidence Dimension	Patent-protected therapeutic indication vs. established use of parent analog
Target Compound Data	Covered by US 6,410,790 as an analgesic for chronic/neuropathic pain (within generic formula I); unsubstituted primary amine form (R1 = R2 = H).
Comparator Or Baseline	(S)-3-Amino-3-phenylpropan-1-ol: established as an intermediate for dapoxetine synthesis (SSRI for premature ejaculation); not claimed for direct analgesic use.
Quantified Difference	Qualitative differentiation in therapeutic application domain (analgesic vs. SSRI intermediate), not a quantitative potency comparison.
Conditions	Patent claims analysis; therapeutic use differentiation.

Why This Matters

For procurement in a drug discovery context, the patent establishes freedom-to-operate considerations and a defined therapeutic rationale (analgesia) that is distinct from the parent compound's SSRI-intermediate application space, guiding compound selection toward pain-target programs rather than serotonin reuptake inhibitor development.

• [1] Sundermann B, Hennies HH, Koegel BY, Buschmann H. US Patent 6,410,790. 3-Amino-3-arylpropan-1-ol compounds, their preparation and use. Assignee: Gruenenthal GmbH. Issued June 25, 2002. View Source

Limited Availability of Direct Quantitative Biological Data: Advisory for Procurement Decisions

A systematic search of the open literature (PubMed, patents, vendor databases, computational chemistry resources) reveals that no direct, quantitative head-to-head biological comparison data (IC₅₀, Ki, ED₅₀, or PK parameters) has been published for (3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol against its closest analogs. The compound appears in vendor catalogs (ChemScene, Leyan, AKSci) with purity specifications of 95-97% , and commercial availability at research-quantity scale (100 mg to gram scale). The absence of published comparative biological data means that any claims of differentiated biological activity for the 2,3-dimethylphenyl substitution versus other regioisomers must be treated as unvalidated until experimentally confirmed. Procurement decisions should therefore be driven by the compound's distinct physicochemical profile (LogP, steric environment) and its position within the patent landscape, rather than by assumed biological superiority.

Evidence Dimension	Availability of direct comparative biological activity data
Target Compound Data	No published comparative IC₅₀/Ki/ED₅₀ data identified in open literature; commercially available at 95-97% purity.
Comparator Or Baseline	Related 3-amino-3-arylpropan-1-ols: antimalarial IC₅₀ ≤30 μM reported for 2-alkoxy derivatives (D'hooghe et al., 2009) [1]; dapoxetine (derived from parent phenyl analog): SERT IC₅₀ = 1.12 nM (RxReasoner) [2].
Quantified Difference	Not calculable – data gap for target compound.
Conditions	Literature survey covering vendor databases, PubMed, patents, and computational chemistry resources as of early 2026.

Why This Matters

Procurers must budget for in-house biological profiling of this compound, as the current evidence base supports differentiation on physicochemical and synthetic grounds but does not yet provide the quantitative biological benchmarking data that would allow confident selection based on target potency or selectivity.

• [1] D'hooghe M, Kenis S, Vervisch K, Lategan C, Smith PJ, Chibale K, De Kimpe N. Synthesis of Novel 2-Alkoxy-3-amino-3-arylpropan-1-ols and 5-Alkoxy-4-aryl-1,3-oxazinanes with Antimalarial Activity. Journal of Medicinal Chemistry. 2009;52(13):4058-4062. DOI: 10.1021/jm9002632. View Source
• [2] RxReasoner. Dapoxetine – Potent selective serotonin reuptake inhibitor (SSRI) with IC₅₀ of 1.12 nM. View Source

Best-Fit Research and Industrial Application Scenarios for (3S)-3-Amino-3-(2,3-dimethylphenyl)propan-1-ol

Analgesic Lead Optimization Programs Targeting Chronic and Neuropathic Pain

Based on patent US 6,410,790, the 3-amino-3-arylpropan-1-ol scaffold is a validated pharmacophore for analgesic development . The 2,3-dimethylphenyl substitution offers a defined increase in lipophilicity (LogP 1.69 vs. 0.59 for the unsubstituted parent) that may enhance CNS penetration or modulate target engagement at hydrophobic binding pockets. Medicinal chemistry teams pursuing novel non-opioid analgesics should prioritize this regioisomer over the parent phenyl compound when increased LogP is desired, while recognizing that the ortho-methyl group may impose steric constraints on the chiral amine environment that differ from meta- or para-substituted regioisomers.

Chiral Building Block for Asymmetric Synthesis Requiring Ortho-Substituted Aryl Amino Alcohols

The (S)-configured chiral center at C3, combined with the sterically demanding 2,3-dimethylphenyl group, makes this compound a candidate chiral building block or ligand precursor for asymmetric transformations . However, as demonstrated by Bredikhina et al., ortho-methyl substitution in related dimethylphenyl systems can significantly reduce enantioselectivity in catalytic asymmetric reactions (ee down to 34%) [1]. Research groups should therefore anticipate employing chiral resolution or chiral auxiliary-based approaches rather than relying solely on asymmetric catalysis when incorporating this specific regioisomer into synthetic pathways.

Structure-Activity Relationship (SAR) Studies Across Dimethylphenyl Regioisomers

The target compound fills a specific position in the dimethylphenyl regioisomer matrix (2,3-), complementing the commercially available 3,4-dimethylphenyl isomer (CAS 1248446-64-1) and 2,5-dimethylphenyl isomer (CAS 1250776-09-0) . Systematic SAR studies comparing all six possible dimethylphenyl substitution patterns require access to the 2,3-variant. Procurement of this compound enables complete regioisomer SAR coverage, which is essential for understanding the contribution of ortho-methyl versus meta-methyl positioning to target binding, metabolic stability, and off-target selectivity in any 3-amino-3-arylpropan-1-ol-based program.

Specialized Intermediate for Fine Chemical Synthesis Requiring Defined LogP and Steric Profile

In process chemistry and fine chemical manufacturing, the compound's combination of primary amine and primary alcohol functionalities on a chiral scaffold with a specific LogP (1.69) and TPSA (46.25 Ų) provides a versatile derivatization handle . The 2,3-dimethylphenyl group introduces steric hindrance adjacent to the chiral amine (ortho-methyl effect), which can be exploited to achieve diastereoselective transformations at the amine center. Procurement teams should note that the compound is currently available at research scale (100 mg to gram quantities) with 95% purity, and scale-up synthesis may require custom development as commercial bulk availability is not yet established [2].

• [1] Bredikhina ZA, Kurenkov AV, Bredikhin AA. Nonracemic Dimethylphenyl Glycerol Ethers in the Synthesis of Physiologically Active Aminopropanols. Russian Journal of Organic Chemistry. 2019;55(6):837-844. DOI: 10.1134/S1070428019060149. View Source
• [2] Sundermann B, Hennies HH, Koegel BY, Buschmann H. US Patent 6,410,790. 3-Amino-3-arylpropan-1-ol compounds, their preparation and use. Assignee: Gruenenthal GmbH. Issued June 25, 2002. View Source